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2H-Pyran-2-one, 6-
Compound Name:

ethyltetrahydro-, (6S)-
CAS No.: 108943-44-8

Cat. No.: B15060195
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Abstract

This technical guide provides a comprehensive overview of (6S)-6-ethyltetrahydro-2H-pyran-2-
one, a chiral d-lactone of interest in various scientific disciplines, including flavor and fragrance
chemistry, as well as pharmaceutical research. This document details its chemical identity,
physicochemical properties, synthesis, and analytical characterization. It is intended to serve as
a valuable resource for researchers and professionals engaged in the study and application of
this and related chiral molecules.

Chemical Identity and Synonyms

(6S)-6-Ethyltetrahydro-2H-pyran-2-one is a stereocisomer of 6-ethyltetrahydro-2H-pyran-2-one.
The "(6S)-" designation specifies the stereochemistry at the 6th position of the pyran-2-one
ring.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name (6S)-6-ethyl-oxan-2-one

CAS Number 108943-44-8[1]

Racemic CAS 3301-90-4[2][3]

Molecular Formula C7H1202[1]

Molecular Weight 128.17 g/mol [1]

inChi INChl=1S/C7H1202/c1-2-6-4-3-5-7(8)9-
6/h6H,2-5H2,1H3/t6-/m0/s1[1]

InChlKey JFVQYQDTHWLYHG-LURJTMIESA-N[1]

SMILES CC[C@H]1CCCC(=0)01[1]

A variety of synonyms are used to refer to this compound, which can sometimes lead to
ambiguity. It is crucial to use the specific CAS number to ensure the correct enantiomer is
being referenced.

Common Synonyms:

(S)-0-Heptalactone[1]

(S)-5-Hydroxyheptanoic acid lactone[3]

(-)-0-Heptalactone[1]

(-)-Heptan-5-olide[1]

2H-Pyran-2-one, 6-ethyltetrahydro-, (6S)-[1]

(S)-6-Ethyl-tetrahydropyran-2-one

0-Ethyl-d-valerolactone

Physicochemical Properties
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The physicochemical properties of (6S)-6-ethyltetrahydro-2H-pyran-2-one are essential for its
handling, formulation, and application. While specific data for the (S)-enantiomer is not always
available, data for the racemic mixture (d-heptalactone) provides a close approximation.

Table 2: Physicochemical Properties of d-Heptalactone (Racemic)

Property Value Source

Colorless, clear, oily to viscous
Appearance o [4]
liquid

Coconut-like, sweet, nutty,
Odor _ [2][5]
caramellic, tonka, hay

Lactonic, sweet, creamy,

Flavor coconut, coumarinic, milky, [5]
tobacco

Boiling Point 68-69 °C @ 1 Torr [6]

Specific Gravity 1.031-1.037 @ 25 °C [4]

Refractive Index 1.451 -1.457 @ 20 °C [4]

Flash Point > 93.33 °C (> 200 °F) [4]

B Slightly soluble in water;
Solubility . _ . [5]
soluble in alcohol and fixed oils

Synthesis and Manufacturing

The enantioselective synthesis of chiral d-lactones like (6S)-6-ethyltetrahydro-2H-pyran-2-one
is a key challenge and an active area of research. Several strategies have been developed to
achieve high enantiomeric purity.

General Strategies for Chiral 6-Lactone Synthesis

The synthesis of chiral lactones often involves the creation of a stereocenter, followed by
lactonization. Common approaches include:
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» Asymmetric Hydrogenation: The reduction of a corresponding keto acid using a chiral
catalyst can produce the desired enantiomer of the hydroxy acid, which then undergoes
spontaneous or acid-catalyzed lactonization.

» Biocatalysis: Enzymes, such as dehydrogenases or lipases, can be employed for the
stereoselective reduction of keto acids or the resolution of racemic hydroxy acids.

o Chiral Pool Synthesis: Starting from a readily available chiral molecule (the "chiral pool”), a
series of reactions are performed to construct the target lactone while retaining the initial
stereochemistry.

o Asymmetric Catalysis: The use of chiral catalysts to control the stereochemical outcome of a
variety of reactions, such as aldol reactions or Michael additions, can be used to build the
chiral backbone of the lactone.

lllustrative Synthetic Workflow: Enantioselective
Synthesis of a 6-Lactone

While a specific, detailed protocol for the industrial-scale synthesis of (6S)-6-ethyltetrahydro-
2H-pyran-2-one is not readily available in the public domain, the following represents a
generalized workflow based on common synthetic strategies for related chiral lactones. This
example illustrates an asymmetric hydrogenation approach.

Caption: Generalized workflow for the enantioselective synthesis of (6S)-6-ethyltetrahydro-2H-
pyran-2-one.

Step-by-Step Methodology (Conceptual):

o Preparation of the Precursor: 5-Oxoheptanoic acid is prepared through standard organic
synthesis methods.

¢ Asymmetric Hydrogenation:
o The 5-oxoheptanoic acid is dissolved in a suitable solvent (e.g., methanol, ethanol).

o A chiral ruthenium or rhodium-based catalyst (e.g., a BINAP-Ru complex) is added.
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o The mixture is subjected to a hydrogen atmosphere under pressure and controlled
temperature. The chiral catalyst directs the hydrogenation to stereoselectively form (S)-5-
hydroxyheptanoic acid.

o The progress of the reaction is monitored by techniques such as TLC or GC.

 Lactonization and Purification:
o Upon completion of the hydrogenation, the catalyst is removed by filtration.
o The solvent is evaporated.

o The resulting crude (S)-5-hydroxyheptanoic acid may spontaneously cyclize to the
lactone, or the lactonization can be promoted by the addition of a catalytic amount of acid
(e.g., p-toluenesulfonic acid) and gentle heating.

o The final product, (6S)-6-ethyltetrahydro-2H-pyran-2-one, is purified by vacuum distillation
or column chromatography.

Analytical Characterization

The identity, purity, and enantiomeric excess of (6S)-6-ethyltetrahydro-2H-pyran-2-one are
determined using a combination of spectroscopic and chromatographic techniques.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for structural
elucidation. While a specific spectrum for the (S)-enantiomer is not publicly available, the
expected chemical shifts for the racemic mixture can be inferred from related structures and
general principles[4].

Table 3: Predicted *H and 3C NMR Chemical Shifts for 6-Ethyltetrahydro-2H-pyran-2-one
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Assignment Predicted *H NMR (ppm) Predicted **C NMR (ppm)
-CH2- (ethyl) ~1.70 (quintet) ~28

-CHs (ethyl) ~0.95 (triplet) ~9

-CH-O- ~4.30 (multiplet) ~80

-CH2-C=0 ~2.50 (multiplet) ~30

Ring -CH2- ~1.80-2.00 (multiplets) ~18, ~29

C=0 - ~172

Note: These are estimated values and may vary depending on the solvent and experimental

conditions.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight
and fragmentation pattern of the molecule. For &-lactones, common fragmentation involves the
loss of the alkyl side chain and cleavage of the lactone ring[7].

[C7H1202]* - CaHs’ [M - C2Hs]* > Further
(m/z = 128) > (m/z = 99) Fragmentation

Click to download full resolution via product page

Caption: A simplified representation of a potential mass spectrometry fragmentation pathway.

Chromatographic Analysis

Gas Chromatography (GC): GC is used to assess the purity of the compound. When coupled
with a mass spectrometer (GC-MS), it provides both retention time and mass spectral data for
identification.

Chiral Gas Chromatography (GC): To determine the enantiomeric excess (e.e.) of (6S)-6-
ethyltetrahydro-2H-pyran-2-one, a specialized chiral GC column is required. These columns
contain a chiral stationary phase that interacts differently with the two enantiomers, leading to
their separation[8][9].
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lllustrative Chiral GC Protocol:

e Column Selection: A cyclodextrin-based chiral capillary column (e.g., a 3- or y-cyclodextrin
derivative) is typically used.

o Sample Preparation: A dilute solution of the lactone is prepared in a suitable solvent (e.qg.,
hexane or dichloromethane).

e GC Conditions:

[¢]

Injector Temperature: 250 °C

[¢]

Oven Program: A temperature gradient is programmed to ensure good separation, for
example, starting at 60 °C and ramping up to 220 °C.

[e]

Carrier Gas: Helium or hydrogen at a constant flow rate.

[e]

Detector: Flame lonization Detector (FID) or Mass Spectrometer (MS).

» Data Analysis: The retention times of the two enantiomers will differ, allowing for their
guantification and the calculation of the enantiomeric excess.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. GSRS [gsrs.ncats.nih.gov]

2. delta-heptalactone, 3301-90-4 [thegoodscentscompany.com]

3. delta-Heptalactone | C7H1202 | CID 102968 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. scs.illinois.edu [scs.illinois.edu]

5. Fragrance University [fragranceu.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15060195?utm_src=pdf-custom-synthesis#bc-rfq
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/63PZM2040P
https://www.thegoodscentscompany.com/data/rw1029191.html
https://pubchem.ncbi.nlm.nih.gov/compound/delta-Heptalactone
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://www.fragranceu.com/Categories/Odor_Index/26/RawMaterialsDetails/43946?index=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15060195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

6. EP3228617A1 - Production method for tetrahydro-2h-pyran derivative - Google Patents
[patents.google.com]

7. chem.libretexts.org [chem.libretexts.org]

8. chromatographyonline.com [chromatographyonline.com]

9. gcms.cz [gcms.cz]

To cite this document: BenchChem. [An In-depth Technical Guide to (6S)-6-Ethyltetrahydro-
2H-pyran-2-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15060195/docs#an-in-depth-technical-guide-to-6s-6-
ethyltetrahydro-2h-pyran-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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